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Compound of Interest

Compound Name: Triisopentylamine
CAS No.: 645-41-0
Cat. No.: B1583428
Get Quote
. J

Triisopentylamine, also known as triisoamylamine, is a tertiary amine characterized by three
bulky isopentyl (or isoamyl) groups attached to a central nitrogen atom. This significant steric
hindrance around the nitrogen's lone pair of electrons is the defining feature of its chemical
reactivity. While it is a moderately strong base, its structure renders it an exceptionally poor
nucleophile. This combination of properties makes Triisopentylamine a highly selective tool in
organic synthesis, enabling chemists to perform proton abstraction while avoiding undesirable
nucleophilic side reactions that are common with smaller amine bases. This guide details its
application in several key reaction classes, providing both the theoretical basis and practical
protocols for its use.
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Property Value Reference

Triisoamylamine, N,N-Bis(3-

Synonyms methylbutyl)-3-methyl-1- [1]
butanamine

CAS Number 645-41-0 [1]

Molecular Formula CisHs3N [1]

Molecular Weight 227.43 g/mol [1]

Appearance Colorless to pale yellow liquid

Boiling Point 265-270 °C

Density 0.782 g/mL at 20 °C

Application 1: Phase-Transfer Catalyst for
Dichlorocarbene Generation

One of the most effective applications of Triisopentylamine is as a phase-transfer catalyst
(PTC) in heterogeneous reactions. Specifically, it excels in the generation of dichlorocarbene
(:CCl2) from chloroform and aqueous sodium hydroxide for use in dichlorocyclopropanation of
alkenes.

Expertise & Rationale

In a two-phase system (aqueous NaOH and an organic phase of chloroform/alkene), the
reactants are separated. A PTC is required to carry the hydroxide anion (or a related species)
into the organic phase to deprotonate chloroform, generating the highly reactive
dichlorocarbene. Triisopentylamine, when protonated by trace amounts of water at the
interface, forms a bulky, lipophilic triisopentylammonium cation. This cation can then pair with a
hydroxide ion, transporting it into the organic phase to initiate the a-elimination of HCI from
chloroform. Its efficacy in this role, leading to high yields, has been demonstrated in the
synthesis of 7,7-dichloronorcarane from cyclohexene.[1] The bulky nature of the amine
prevents it from engaging in side reactions with the generated carbene.
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Experimental Protocol: Dichlorocyclopropanation of
Cyclohexene

This protocol is adapted from the phase-transfer catalytic method described by Makosza and
Wawrzyniewicz, with Triisopentylamine demonstrated as a highly effective catalyst.[1]

o Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stirrer and a
reflux condenser, add cyclohexene (8.2 g, 100 mmol) and Triisopentylamine (0.45 g, 2
mmol).

» Addition of Chloroform: Add chloroform (24 g, 200 mmol) to the flask.

o Addition of Base: While stirring vigorously, slowly add a 50% aqueous solution of sodium
hydroxide (20 mL) dropwise over 30 minutes. The reaction is exothermic; maintain the
temperature at or below 40-50 °C using a water bath if necessary.

» Reaction: After the addition is complete, continue to stir the mixture vigorously for 4-6 hours
at 50 °C.

o Workup: Cool the reaction mixture to room temperature. Add 50 mL of water and 50 mL of
dichloromethane. Transfer the mixture to a separatory funnel, separate the organic layer, and
wash it with water (2 x 50 mL) followed by brine (1 x 50 mL).

 Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate
the solvent under reduced pressure. The crude product can be purified by vacuum distillation
to yield 7,7-dichloronorcarane.

Data: Efficacy of Tertiary Amines as Phase-Transfer
Catalysts
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Catalyst Yield of Dichloronorcarane (%)
Triisoamylamine 79
Tri-n-butylamine 75
N-n-Butylpiperidine 73
Tri-n-propylamine 67
Triethylamine 33
None <1

Data sourced from J. Org. Chem. 1974, 39, 21,
3172.[1]

Visualization: Phase-Transfer Catalysis Cycle
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Caption: Phase-transfer cycle for dichlorocyclopropanation.

Application 2: Base Catalyst in the Perkin Reaction

The Perkin reaction is a classic method for synthesizing a,B-unsaturated carboxylic acids

(cinnamic acids) from aromatic aldehydes and an acid anhydride, in the presence of a weak

base. While alkali metal salts of the corresponding acid are traditionally used, bulky tertiary

amines like Triisopentylamine have been shown to be highly effective catalysts, particularly

with reactive substrates.
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Expertise & Rationale

In the Perkin reaction, the base's role is to deprotonate the acid anhydride, forming an enolate
nucleophile that attacks the aromatic aldehyde. Triisopentylamine is a strong enough base to
facilitate this deprotonation. Its non-nucleophilic character is a key advantage, as it prevents
competitive addition to the aldehyde or anhydride, which could occur with smaller, more
nucleophilic amines. An early but significant study demonstrated that Triisopentylamine gave
a remarkable 87% yield of o-nitrocinnamic acid from o-nitrobenzaldehyde and propionic
anhydride, far outperforming other amines like pyridine.[2][3] This highlights its utility in
promoting condensation reactions where nucleophilic side reactions must be suppressed.

Experimental Protocol: Synthesis of o-Nitrocinnamic
Acid

This protocol is based on the conditions described in Organic Reactions, Vol. 1.[3]

» Reagent Preparation: In a round-bottom flask fitted with a reflux condenser, combine o-
nitrobenzaldehyde (15.1 g, 100 mmol), propionic anhydride (26.0 g, 200 mmol), and
Triisopentylamine (22.7 g, 100 mmol).

o Heating: Heat the mixture to reflux (approximately 160-170 °C) and maintain for 5-6 hours.

o Hydrolysis: Cool the reaction mixture. Slowly add a 10% aqueous sodium carbonate solution
until the mixture is basic to litmus paper. Heat the mixture to boiling for 15 minutes to
hydrolyze any remaining anhydride.

o Workup: Filter the hot solution. Acidify the filtrate with concentrated hydrochloric acid, which
will precipitate the o-nitrocinnamic acid.

 Purification: Cool the mixture in an ice bath, collect the solid product by filtration, wash with
cold water, and recrystallize from ethanol/water to yield the pure product.

Visualization: Perkin Reaction Mechanism
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Caption: Key steps in the Triisopentylamine-catalyzed Perkin reaction.
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Application 3: Substrate in Modern Electrochemical
Synthesis

Recent advances in synthetic methodology have highlighted the use of Triisopentylamine as
a substrate in electrochemical oxidative a-C(sp3)—H functionalization reactions. This cutting-
edge application allows for the direct formation of C-C bonds at the carbon adjacent to the
nitrogen atom.

Expertise & Rationale

Electrosynthesis offers a mild and reagent-free method to generate reactive intermediates.[4] In
this context, tertiary amines like Triisopentylamine can be oxidized at an anode to form a
nitrogen radical cation. Subsequent deprotonation yields an a-amino C(sp?3)-centered radical.
This radical is a powerful intermediate for C-C bond formation. A study published in Chemical
Science demonstrated that Triisopentylamine can be effectively coupled with vinyl sulfones in
an undivided electrochemical cell, affording functionalized amine products in good yields.[5]
This method is highly valuable as it functionalizes an otherwise unreactive C-H bond under
environmentally benign conditions.

Protocol Outline: Electrochemical a-Vinylation of
Triisopentylamine

This protocol is a generalized representation based on the findings by Wang, Li, et al.[5]

o Cell Assembly: An undivided electrochemical cell is equipped with a carbon plate anode and
a platinum plate cathode.

e Reaction Mixture: The cell is charged with Triisopentylamine (1.0 equiv), the desired vinyl
sulfone (1.2 equiv), a supporting electrolyte such as n-BuaNBFa in a suitable solvent like
acetonitrile.

o Electrolysis: The reaction is carried out under a constant current (e.g., 10 mA) at room
temperature.

e Monitoring and Workup: The reaction is monitored by TLC or GC-MS. Upon completion, the
solvent is removed in vacuo.
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 Purification: The residue is purified by column chromatography on silica gel to isolate the a-
functionalized amine product.

Data: Scope of Electrochemical Vinylation with Tertiary
Amines

Amine Substrate Product Yield (%)
Tripropylamine 76
Tributylamine 70
Triisopentylamine 65
N,N-Diethyl-n-butylamine 72

Selected data adapted from Chem. Sci., 2023,
14, 4467-4474.[5]

Visualization: Electrochemical C-H Functionalization
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Caption: Workflow for the electrochemical functionalization of Triisopentylamine.

Additional Applications and Practical Insights

e Acid Scavenger: In analogy with other hindered amines like triisopropylamine,
Triisopentylamine is an excellent candidate for use as an acid scavenger in sensitive
reactions, such as controlled polymerizations, where acidic byproducts can deactivate
catalysts.[6] Its steric bulk prevents interference with the catalytic cycle.
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o Peptide Synthesis: Triisopentylamine has been used as the tertiary amine in the mixed
anhydride method of peptide bond formation. However, it was noted that its high lipophilicity
and low water solubility can make it difficult to remove from the reaction mixture during
standard acidic washes, posing a purification challenge.[7] This is a critical field-proven
insight for process development.

Safety and Handling

Triisopentylamine is a combustible and corrosive material. It should be handled in a well-
ventilated fume hood while wearing appropriate personal protective equipment (PPE), including
chemical-resistant gloves, safety goggles, and a lab coat. Avoid contact with skin, eyes, and
inhalation of vapors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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